2-({1-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine

• IUPAC Name: 2-phenyl-4-[[4-(pyrazin-2-yloxymethyl)piperidin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C20H22N4OS/c1-2-4-17(5-3-1)20-23-18(15-26-20)13-24-10-6-16(7-11-24)14-25-19-12-21-8-9-22-19/h1-5,8-9,12,15-16H,6-7,10-11,13-14H2
• InChI Key: GTCBPHUCUKPOSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CN=C2)CC3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

The compound “2-({1-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms.

Future Directions

Thiazoles and their derivatives continue to be a subject of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and development of different thiazole derivatives, including “2-({1-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine”, to act as potent drug molecules with lesser side effects.

Mechanism of Action

Target of Action

Compounds containing thiazole and imidazole rings, which are present in the given compound, have been reported to exhibit a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and ion channels, contributing to their diverse pharmacological effects.

Mode of Action

Nevertheless, thiazole and imidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity, modulating receptor function, or altering ion channel conductivity . The presence of these heterocyclic moieties in the given compound suggests that it may exert its effects through similar mechanisms.

Biochemical Pathways

Thiazole and imidazole derivatives are known to influence a variety of biochemical pathways, including those involved in inflammation, oxidative stress, and cell proliferation . Therefore, it is plausible that this compound may affect similar pathways, leading to its downstream effects.

Pharmacokinetics

Thiazole and imidazole derivatives are generally known for their good bioavailability, owing to their high solubility in water and other polar solvents . These properties suggest that the given compound may also exhibit favorable pharmacokinetic characteristics.

Result of Action

Thiazole and imidazole derivatives are known to exert a variety of effects at the molecular and cellular levels, such as modulating gene expression, altering cell signaling pathways, and inducing or inhibiting cell death . Therefore, it is plausible that this compound may induce similar effects.